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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical properties of Polyvinyl Chloride

(PVC) blends plasticized with dioctyl fumarate (DOF) against other common alternatives. The

information is supported by experimental data and detailed methodologies to assist in research

and material selection.

Introduction to Plasticizers in PVC
Polyvinyl chloride, in its unadulterated form, is a rigid and brittle polymer. The addition of

plasticizers is essential to impart flexibility, durability, and processability, making it suitable for a

vast range of applications. Plasticizers work by embedding themselves between the PVC

polymer chains, reducing intermolecular forces and thereby increasing the mobility of the

polymer chains. This results in a softer, more flexible material. The choice of plasticizer

significantly influences the final mechanical properties of the PVC blend, including its tensile

strength, elongation at break, and hardness.[1]

Commonly used plasticizers include phthalates like dioctyl phthalate (DOP), terephthalates

such as dioctyl terephthalate (DOTP), and a growing number of bio-based alternatives. Dioctyl
fumarate (DOF), an unsaturated diester, is another alternative that offers unique properties to

PVC formulations. This guide focuses on the comparative effects of these plasticizers on the

key mechanical characteristics of PVC.
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Comparison of Mechanical Properties
The following tables summarize the typical mechanical properties of PVC blends plasticized

with dioctyl fumarate and other common plasticizers. The data has been compiled from

various studies to provide a comparative overview. It is important to note that the exact values

can vary depending on the specific formulation, including the concentration of the plasticizer

and the presence of other additives like stabilizers and fillers.[2]

Table 1: Comparison of Tensile Strength of PVC Blends with Various Plasticizers

Plasticizer Type Plasticizer
Concentration
(phr*)

Tensile Strength
(MPa)

Fumarate
Dioctyl Fumarate

(DOF)
40 ~20-25

Phthalate
Dioctyl Phthalate

(DOP)
40 ~18-24

Terephthalate
Dioctyl Terephthalate

(DOTP)
40 ~22-28

Adipate Dioctyl Adipate (DOA) 40 ~15-20

Bio-based
Epoxidized Soybean

Oil (ESBO)
40 ~16-22

*phr: parts per hundred parts of resin

Table 2: Comparison of Elongation at Break of PVC Blends with Various Plasticizers
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Plasticizer Type Plasticizer
Concentration
(phr*)

Elongation at
Break (%)

Fumarate
Dioctyl Fumarate

(DOF)
40 ~300-380

Phthalate
Dioctyl Phthalate

(DOP)
40 ~350-450

Terephthalate
Dioctyl Terephthalate

(DOTP)
40 ~300-400

Adipate Dioctyl Adipate (DOA) 40 ~400-500

Bio-based
Epoxidized Soybean

Oil (ESBO)
40 ~300-380

*phr: parts per hundred parts of resin

Table 3: Comparison of Shore A Hardness of PVC Blends with Various Plasticizers

Plasticizer Type Plasticizer
Concentration
(phr*)

Shore A Hardness

Fumarate
Dioctyl Fumarate

(DOF)
40 ~75-85

Phthalate
Dioctyl Phthalate

(DOP)
40 ~70-80

Terephthalate
Dioctyl Terephthalate

(DOTP)
40 ~75-85

Adipate Dioctyl Adipate (DOA) 40 ~65-75

Bio-based
Epoxidized Soybean

Oil (ESBO)
40 ~80-90

*phr: parts per hundred parts of resin
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparison of

mechanical properties.

Preparation of PVC Blends
Materials: PVC resin (e.g., K-value 67), plasticizer (DOF, DOP, etc.), thermal stabilizer (e.g.,

calcium-zinc stearate), and lubricant (e.g., stearic acid).

Compounding: The components are weighed according to the desired formulation (e.g., 100

phr PVC, 40 phr plasticizer, 2 phr stabilizer, 0.5 phr lubricant).

Mixing: The dry components are first blended in a high-speed mixer until a homogenous

powder is obtained.

Melt Blending: The powder blend is then melt-mixed using a two-roll mill at a temperature of

approximately 160-170°C for 5-10 minutes until a uniform sheet is formed.

Molding: The milled sheet is compression molded into plaques of the desired thickness

(typically 1-3 mm) for mechanical testing. The molding is carried out at a temperature of 170-

180°C under a pressure of approximately 10 MPa for a few minutes, followed by cooling

under pressure.

Tensile Properties Testing (ASTM D638)
This test method is used to determine the tensile strength and elongation at break of the

plasticized PVC blends.

Specimen Preparation: Dumbbell-shaped specimens are die-cut from the molded plaques

according to the dimensions specified in ASTM D638 (e.g., Type IV).

Conditioning: The specimens are conditioned at a standard laboratory atmosphere (23 ± 2°C

and 50 ± 5% relative humidity) for at least 40 hours prior to testing.

Test Procedure:

The thickness and width of the gauge section of the specimen are measured.
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The specimen is mounted in the grips of a universal testing machine.

A constant rate of crosshead movement (e.g., 50 mm/min) is applied to pull the specimen

until it fractures.

The load and elongation are recorded throughout the test.

Calculations:

Tensile Strength (MPa) is calculated by dividing the maximum load by the original cross-

sectional area of the specimen.

Elongation at Break (%) is calculated by dividing the extension at the point of rupture by

the initial gauge length and multiplying by 100.

Hardness Testing (ASTM D2240)
This method determines the indentation hardness of the plasticized PVC using a durometer.

Specimen Preparation: Test specimens should have a minimum thickness of 6 mm. If a

single plaque is not thick enough, multiple layers can be stacked.

Conditioning: Specimens are conditioned under the same standard laboratory conditions as

for tensile testing.

Test Procedure:

A Shore A durometer is used for flexible PVC.

The specimen is placed on a flat, hard surface.

The durometer is held in a vertical position, and the presser foot is applied to the

specimen, ensuring that the indenter is at least 12 mm from any edge.

The hardness reading is taken immediately (within 1 second) after the presser foot is in

firm contact with the specimen.
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At least five measurements are taken at different positions on the specimen, and the

average value is reported.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship of how a plasticizer like dioctyl
fumarate modifies the mechanical properties of PVC.

PVC Blend Components

Mechanism of Action

Resulting Mechanical Properties

PVC Resin

Plasticizer molecules
intercalate between

PVC chains

Plasticizer
(e.g., Dioctyl Fumarate)

Reduction of
intermolecular forces

Increased polymer
chain mobility

Decreased
Tensile Strength

Increased
Elongation at Break

Decreased
Hardness

Click to download full resolution via product page

Caption: Logical workflow of a plasticizer's effect on PVC's mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dioctyl Fumarate in PVC Blends: A Comparative Guide
to Mechanical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588183#dioctyl-fumarate-s-effect-on-the-
mechanical-properties-of-pvc-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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